4-ethyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pyridine-2-carboxamide

• IUPAC Name: 4-ethyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pyridine-2-carboxamide
• InChI: InChI=1S/C16H21N5O/c1-2-12-6-7-17-15(10-12)16(22)19-14-5-3-4-13(14)11-21-9-8-18-20-21/h6-10,13-14H,2-5,11H2,1H3,(H,19,22)/t13-,14-/m1/s1
• InChI Key: MUGZSWRBRUNKGL-ZIAGYGMSSA-N
• Canonical SMILES: CCC1=CC(=NC=C1)C(=O)NC2CCCC2CN3C=CN=N3
• Isomeric SMILES: CCC1=CC(=NC=C1)C(=O)N[C@@H]2CCC[C@@H]2CN3C=CN=N3
• Molecular Formula: C16H21N5O
• Molecular Weight: 299.37 g/mol

Description

4-ethyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pyridine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 4-ethyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pyridine-2-carboxamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the replication of certain viruses by targeting specific proteins involved in the viral life cycle.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis. In viruses, it has been shown to inhibit viral replication by targeting specific proteins involved in the viral life cycle.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-ethyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pyridine-2-carboxamide is its potential as a tool for studying protein-protein interactions. This compound has been shown to bind to specific proteins and inhibit their function, making it a valuable tool for studying the role of these proteins in various biological processes. However, one of the limitations of this compound is its potential toxicity, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 4-ethyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pyridine-2-carboxamide. One potential direction is to further study its potential as an anticancer agent and to develop more effective derivatives of this compound. Another potential direction is to study its potential as an antiviral agent and to develop more potent derivatives for the treatment of viral infections. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its potential applications in other fields.

Synthesis Methods

The synthesis of 4-ethyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pyridine-2-carboxamide involves the reaction of 4-ethylpyridine-2-carboxylic acid with 2-azido-1-(cyclopent-1-yl)methanamine in the presence of a catalyst. The resulting compound is then treated with triethylamine and acetic anhydride to yield the final product. This method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

4-ethyl-N-[(1R,2R)-2-(triazol-1-ylmethyl)cyclopentyl]pyridine-2-carboxamide has been extensively studied for its potential applications in various fields. One of the most promising applications is in the field of medicinal chemistry, where it has shown potential as an anticancer agent. This compound has also been studied for its potential use as an antiviral agent and as a tool for studying protein-protein interactions.